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Compound of Interest

Compound Name: Acth (1-17)

Cat. No.: B15618000

For researchers, scientists, and drug development professionals, the integrity of scientific data
and a safe laboratory environment are paramount. While peptides like ACTH (1-17) are
invaluable research tools, their proper disposal is a critical aspect of laboratory safety and
regulatory compliance. This guide provides essential, step-by-step information for the safe
handling and disposal of ACTH (1-17), ensuring the protection of both laboratory personnel
and the environment.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, a thorough hazard assessment is crucial. Although
ACTH (1-17) is not classified as acutely hazardous, its full toxicological properties may not be
extensively documented.[1] Therefore, it should be handled with care, assuming it to be a
potentially hazardous chemical.[1] Adherence to your institution's specific environmental health
and safety (EHS) guidelines and local regulations is mandatory.[1]

Personal Protective Equipment (PPE) is mandatory when handling ACTH (1-17) waste:[1][2]
e Gloves: Use chemical-resistant gloves, such as nitrile.[1][2]
» Eye Protection: Wear safety glasses, goggles, or a face shield.[1][2][3]

e Lab Coat: A standard, buttoned lab coat is essential to protect against skin contact.[1][3]
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All handling of ACTH (1-17) should be conducted in a well-ventilated area, such as a
designated laboratory bench or a chemical fume hood, to minimize the risk of inhalation.[1]

Step-by-Step Disposal Procedures

The appropriate method for disposing of ACTH (1-17) waste depends on its form (solid or
liquid) and the specific guidelines of your institution.[1] Never dispose of peptides directly down
the drain or in regular trash.[1][4][5]

This category includes solutions containing ACTH (1-17), such as reconstituted solutions,
experimental buffers, and waste from analytical instrumentation like HPLC.[2]

» Chemical Inactivation (if required by your institution): Treat the liquid waste with a
deactivating agent. A common method is to use a 10% bleach solution (final sodium
hypochlorite concentration between 0.5-1.0%) with a contact time of at least 30 minutes.[2]

» pH Neutralization: After inactivation, neutralize the pH of the solution to between 6.0 and 8.0
before disposal.[1]

o Collection: Collect the treated and neutralized waste in a designated, leak-proof, and clearly
labeled hazardous waste container.[1][2] If the waste contains organic solvents, it should be
collected in a separate, compatible container.[2]

» Disposal: Arrange for disposal through your institution's hazardous waste management
program.[2]

Solid waste includes unused or expired lyophilized ACTH (1-17), contaminated consumables
(e.g., weigh boats, pipette tips, vials), and contaminated PPE (e.qg., gloves).[1][2]

o Segregation: Collect all solid peptide waste in a designated, leak-proof, and clearly labeled
hazardous waste container.[1][2]

o Labeling: The container must be clearly labeled as "Hazardous Waste" and list the contents,
including "ACTH (1-17)".[1]

o Storage: Store the sealed container in a designated hazardous waste accumulation area.[1]
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e Disposal: Contact your institution's Environmental Health & Safety (EHS) department to

schedule a pickup and ensure compliant disposal, which will likely involve incineration.[2][5]

Storage and Handling Data for ACTH (1-17)

Proper storage is crucial for maintaining the stability and integrity of ACTH (1-17).

Parameter

Recommendation

Source(s)

Lyophilized Form Storage

Store desiccated below -18°C.

[6]

Store at -20 + 5 °C.

[7]

Store in freezer.

[3]

Reconstituted Solution Storage

Store at 4°C for 2-7 days.

[6]

For long-term storage, store
below -18°C.

[6]

Freeze-Thaw Cycles

Avoid repeated freeze-thaw

cycles.

[4]16]

General Handling

Reconstitute in sterile 18MQ-
cm H20 to not less than 100
pg/mL.

[6]

For long-term storage of the
solution, adding a carrier
protein (0.1% HSA or BSA) is

recommended.

[6]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ACTH (1-17) waste.
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Liquid Waste Pathway

Chemical Inactivation
(e.9., 10% Bleach)

Solid Waste Pathway
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ACTH (1-17) Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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